Cas no 2228457-89-2 (2-fluoro-4-hydrazinyl-N,N-dimethylaniline)

• Product Name: 2-fluoro-4-hydrazinyl-N,N-dimethylaniline
• CAS No: 2228457-89-2
• MF: C₈H₁₂FN₃
• MW: 169.199384689331
• CID: 6381660
• PubChem ID: 165612610
• Update Time: 2025-05-25

2-fluoro-4-hydrazinyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-hydrazinyl-N,N-dimethylaniline
• EN300-1762202
• 2228457-89-2

• Inchi： 1S/C8H12FN3/c1-12(2)8-4-3-6(11-10)5-7(8)9/h3-5,11H,10H2,1-2H3
• InChI Key： WFTRESSHBAPOTM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N(C)C)NN

Computed Properties

• Exact Mass: 169.10152556g/mol
• Monoisotopic Mass: 169.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.3Ų

Additional information on 2-fluoro-4-hydrazinyl-N,N-dimethylaniline

Introduction to 2-fluoro-4-hydrazinyl-N,N-dimethylaniline (CAS No: 2228457-89-2)

2-fluoro-4-hydrazinyl-N,N-dimethylaniline, identified by its Chemical Abstracts Service (CAS) number 2228457-89-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aromatic amines, featuring a fluorine substituent and a hydrazinyl group, which together contribute to its unique chemical properties and potential biological activities. The presence of the N,N-dimethylamino group further enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural configuration of 2-fluoro-4-hydrazinyl-N,N-dimethylaniline positions it as a versatile building block for drug discovery initiatives. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in fine-tuning the pharmacokinetic profiles of derived compounds. Meanwhile, the hydrazinyl moiety is often employed in the development of bioactive agents targeting specific enzymatic pathways or receptor interactions. This combination of structural features makes the compound particularly interesting for researchers exploring novel therapeutic strategies.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacological efficacy. Studies have demonstrated that fluorine substitution can significantly alter the electronic properties of aromatic rings, thereby influencing their interactions with biological targets. For instance, 2-fluoro-4-hydrazinyl-N,N-dimethylaniline has been investigated for its potential role in inhibiting certain kinases and enzymes implicated in inflammatory and oncological conditions. The hydrazinyl group, on the other hand, is well-documented for its utility in forming covalent bonds with biological molecules, facilitating the development of targeted therapies.

One of the most compelling aspects of 2-fluoro-4-hydrazinyl-N,N-dimethylaniline is its adaptability in synthetic chemistry. Researchers have leveraged this compound to develop libraries of derivatives with tailored properties for specific applications. For example, modifications at the amino positions can introduce additional functional groups that enhance solubility or binding affinity. Furthermore, the dimethylamino group provides a site for further derivatization, enabling the creation of complex molecular architectures. These attributes make it an indispensable tool in medicinal chemistry pipelines aimed at identifying next-generation therapeutics.

The pharmaceutical industry has shown particular interest in compounds containing both fluorine and hydrazinyl groups due to their dual functionality. Such molecules often exhibit synergistic effects when incorporated into drug candidates, leading to improved therapeutic outcomes. For instance, 2-fluoro-4-hydrazinyl-N,N-dimethylaniline has been explored as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions relevant to neurodegenerative diseases. The ability to fine-tune these interactions through structural modifications offers promising avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Advances in computational chemistry have further accelerated the exploration of 2-fluoro-4-hydrazinyl-N,N-dimethylaniline and its derivatives. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stabilities with remarkable accuracy, streamlining the drug discovery process. By integrating experimental data with computational insights, scientists can rapidly screen large libraries of compounds and identify those most likely to succeed in clinical trials. This interdisciplinary approach underscores the importance of 2-fluoro-4-hydrazinyl-N,N-dimethylaniline as a cornerstone in modern pharmaceutical research.

The safety profile of 2-fluoro-4-hydrazinyl-N,N-dimethylaniline is another critical consideration in its application within pharmaceutical contexts. While preliminary studies suggest that it exhibits moderate solubility and stability under standard conditions, comprehensive toxicological assessments are essential before any clinical translation occurs. Researchers are employing advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its physicochemical properties thoroughly. These efforts ensure that any potential risks are identified early in the development process.

In conclusion,2-fluoro-4-hydrazinyl-N,N-dimethylaniline (CAS No: 2228457-89-2) represents a significant advancement in medicinal chemistry due to its unique structural features and broad applicability. Its combination of a fluorine substituent and hydrazinyl group provides unparalleled flexibility for designing bioactive molecules with enhanced pharmacological properties. As research continues to uncover new therapeutic targets and synthetic methodologies,2-fluoro-4-hydrazinyl-N,N-dimethylaniline is poised to remain at the forefront of drug discovery initiatives across academia and industry.